Cas no 874804-03-2 (2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide)

• Product Name: 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide
• CAS No: 874804-03-2
• MF: C₉H₈F₃NOS
• MW: 235.226131439209
• CID: 69210
• PubChem ID: 24709838
• Update Time: 2025-10-29

2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethyl)phenoxy)ethanethioamide
• 2-[(2-Trifluoromethyl)phenoxy]ethanethioamide
• 2-[2-(trifluoromethyl)phenoxy]ethanethioamide
• 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide
• AKOS000197231
• [2-(Trifluoromethyl)phenoxy]ethanethioamide
• FT-0713217
• DTXSID60640966
• A851609
• 2-[2-(Trifluoromethyl)phenoxy]ethanethioamide, AldrichCPR
• 874804-03-2

• Inchi： 1S/C9H8F3NOS/c10-9(11,12)6-3-1-2-4-7(6)14-5-8(13)15/h1-4H,5H2,(H2,13,15)
• InChI Key： HYWDQAHONBIYJY-UHFFFAOYSA-N
• SMILES： S=C(COC1C=CC=CC=1C(F)(F)F)N

Computed Properties

• Exact Mass: 235.02800
• Monoisotopic Mass: 235.02786954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 320.9±52.0 °C at 760 mmHg
• Flash Point: 147.9±30.7 °C
• PSA: 67.34000
• LogP: 3.07060
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide

Introduction to 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide (CAS No. 874804-03-2)

2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide, identified by its CAS number 874804-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thioacetamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further investigation.

The molecular structure of 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide consists of a thioacetamide moiety linked to a phenoxy group, which is further substituted with a trifluoromethyl group. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The trifluoromethyl group, in particular, is known to increase metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent anti-inflammatory, antimicrobial, and anticancer properties. 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide has been studied for its potential role in modulating various biological pathways. Preliminary research suggests that this compound may interfere with key signaling cascades involved in inflammation and cancer progression. For instance, studies have indicated that it can inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators.

The phenoxy group in the compound's structure is another key feature that contributes to its biological activity. Phenoxy derivatives are well-documented for their role in pharmaceuticals, often serving as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The combination of the thioacetamide and phenoxy groups in 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide creates a versatile scaffold that can be modified to enhance specific pharmacological effects.

One of the most compelling aspects of this compound is its potential application in oncology research. Cancer cells often exhibit altered metabolic pathways and signaling networks compared to normal cells. The trifluoromethyl group's ability to enhance binding affinity suggests that 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide could selectively target cancerous cells while minimizing toxicity to healthy tissues. Additionally, the compound's thioacetamide moiety has been shown to exhibit chemopreventive properties, making it a promising candidate for preventing cancer development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been conducted using 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide to identify potential binding sites on target proteins. These studies have revealed that the compound can interact with various receptors and enzymes involved in cancer metabolism and cell proliferation. Such insights provide a foundation for designing more effective derivatives with enhanced therapeutic potential.

The synthesis of 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and sensitivity to environmental factors. However, modern synthetic techniques such as palladium-catalyzed cross-coupling reactions have made it possible to incorporate trifluoromethyl groups into complex molecules with high efficiency.

In conclusion, 2-(2-Trifluoromethyl-Phenoxy)-Thioacetamide (CAS No. 874804-03-2) represents a significant advancement in pharmaceutical research. Its unique molecular structure and demonstrated biological activity make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.